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Compound of Interest

Compound Name: beta-lonol

Cat. No.: B3421568

For Researchers, Scientists, and Drug Development Professionals

Beta-ionol is a naturally occurring sesquiterpenoid alcohol, a class of organic compounds with
a diverse range of applications.[1] It is a derivative of beta-ionone and is found in various
plants, including Plumeria rubra, Pyracantha coccinea, and Nicotiana tabacum.[2] This
technical guide provides an in-depth overview of the physicochemical properties, experimental
characterization protocols, and known biological activities of beta-ionol, tailored for
professionals in research and drug development.

Core Physicochemical Properties

Beta-ionol is typically a colorless, clear liquid with a characteristic sweet, floral, and balsamic
odor.[3][4] Its physical and chemical properties are summarized in the tables below.

Table 1: General Physicochemical Properties of Beta-lonol
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Property Value References

Molecular Formula Ci13H220 [2][5][6]

Molecular Weight 194.31 g/mol [2][5][6]

Appearance Colorless clear liquid [21[31[7]

Odor Sweet, floral-balsamic, warm [3114]

Boiling Point 107 °C @ 3.00 mmHg [2][31[4]1[71[8]

130.5 °C @ 14.5 Torr [9]

Density / Specific Gravity 0.923-0.930 g/mL @ 25 °C [3]

0.928 g/mL @ 20 °C [4][8]

0.9251 g/cm® @ 19 °C [6][]

Refractive Index 1.496-1.502 @ 20 °C [31[7]

n20/D 1.501 [9]

Flash Point 93 °C (199.4 °F) - closed cup

93.33 °C (200 °F) TCC [3]

Vapor Pressure 0'090431 mmHg @ 25°C [3][9]
(estimated)

Table 2: Solubility and Partition Coefficient of Beta-lonol

Property Value References

Solubility in Water 16'2,9 molL @ 25°C [3]
(estimated)

Solubility in Organic Solvents Soluble in alcohol [31[5][10]

[2](9]

logP (o/w) 2.9 (estimated)
4.059 (estimated) [3]
4.33 [7]
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Experimental Protocols for Characterization

The purity and structure of beta-ionol are typically confirmed using standard analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic
Resonance (NMR) spectroscopy.[5]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique for the analysis of volatile compounds like beta-ionol. It
separates the components of a mixture and provides mass spectra for identification.

Methodology:

Sample Preparation: A dilute solution of beta-ionol is prepared in a volatile organic solvent
(e.g., hexane or dichloromethane).

e Injection: A small volume (typically 1 pL) of the sample is injected into the GC inlet, where it
is vaporized.

e Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column. The separation is based on the differential partitioning of analytes between the
mobile phase (carrier gas) and the stationary phase coated on the column wall.

« lonization: As compounds elute from the column, they enter the mass spectrometer's ion
source (commonly Electron lonization - El), where they are fragmented into characteristic
ions.

o Mass Analysis: The fragment ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer.

» Detection: The detector records the abundance of each ion, generating a mass spectrum.
The resulting spectrum can be compared to spectral libraries for compound identification.[11]
[12][13]
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Fig. 1: A generalized workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of a compound
by observing the magnetic properties of atomic nuclei. Both 1H and 13C NMR are used for
complete structural elucidation. While specific spectral data for beta-ionol is not abundant in
the provided results, data for the related compound beta-ionone is available and the
methodology is transferable.[14][15][16]

Methodology:

o Sample Preparation: A few milligrams of the purified beta-ionol sample are dissolved in a
deuterated solvent (e.g., CDCIs). A reference standard like tetramethylsilane (TMS) is often
added.

o Data Acquisition: The sample tube is placed in the strong magnetic field of the NMR
spectrometer. A radiofrequency pulse is applied, and the resulting signal (Free Induction
Decay or FID) is recorded.

o Data Processing: The FID is converted into a spectrum using a Fourier transform.

o Spectral Analysis: The chemical shifts, integration (for *tH NMR), and coupling patterns in the
spectrum are analyzed to determine the connectivity and chemical environment of each
atom in the molecule.

Spectral Data Summary
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The mass spectrum of beta-ionol provides a unique fragmentation pattern that serves as a
chemical fingerprint.

Table 3: Key Mass Spectrometry Data for Beta-lonol

Feature Value References
Molecular lon (M+) m/z 194 (Calculated) [2]
Major Fragment lons (m/z) 161, 121, 105 [2]

Biological Activity and Signaling Pathways

Recent research has highlighted the potential of beta-ionol in various therapeutic areas,
attributing to its anticancer, anti-inflammatory, and antimicrobial properties.[5]

o Anticancer Properties: Beta-ionol has been shown to inhibit the proliferation of cancer cell
lines, such as melanoma and breast cancer, by inducing GO/G1 cell cycle arrest and
apoptosis.[5] These effects are linked to the modulation of key signaling pathways, including
NF-kB and MAPK, which are critical in tumor progression.[5][17]

e Anti-inflammatory Effects: The compound can reduce the production of pro-inflammatory
mediators like nitric oxide (NO), prostaglandin E2 (PGEZ2), and tumor necrosis factor-alpha
(TNF-a).[5] This anti-inflammatory action is also mediated through the inhibition of the NF-kB
signaling pathway.[5]

o Antimicrobial Activity: Beta-ionol demonstrates efficacy against various bacteria and fungi,
suggesting its potential as a natural preservative.[5] The mechanism is thought to involve the
disruption of microbial cell membranes.[5]
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Fig. 2: Proposed signaling pathways modulated by Beta-lonol.

This guide provides a foundational understanding of beta-ionol's physicochemical
characteristics and biological relevance. The compiled data and outlined protocols offer a
valuable resource for scientists engaged in natural product chemistry, pharmacology, and the
development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3421568?utm_src=pdf-body-img
https://www.benchchem.com/product/b3421568?utm_src=pdf-body
https://www.benchchem.com/product/b3421568?utm_src=pdf-body
https://www.benchchem.com/product/b3421568?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3421568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Showing Compound beta-lonol (FDB015768) - FooDB [foodb.ca]

. beta-lonol, (E)- | C13H220 | CID 5373729 - PubChem [pubchem.ncbi.nim.nih.gov]
. beta-ionol, 22029-76-1 [thegoodscentscompany.com]

. BETA-IONOL | 22029-76-1 [chemicalbook.com]

. beta-lonol | 22029-76-1 | Benchchem [benchchem.com]

. Beta-lonol | 22029-76-1 | FI177964 | Biosynth [biosynth.com]

. parchem.com [parchem.com]

. chemsynthesis.com [chemsynthesis.com]

°
© (0] ~ » &) faN w N -

. echemi.com [echemi.com]
 10. solubilityofthings.com [solubilityofthings.com]
e 11. researchgate.net [researchgate.net]

e 12. The Mass Spectra Analysis for a-lonone and B-lonone | Walwil | International Journal of
Chemistry | CCSE [ccsenet.org]

e 13. repository.aaup.edu [repository.aaup.edu]

e 14. bmse001269 Beta-lonone at BMRB [bmrb.io]
e 15. spectrabase.com [spectrabase.com]

e 16. hmdb.ca [hmdb.ca]

e 17. Synthesis and biological activity of beta-ionone-derived alcohols for cancer
chemoprevention - PubMed [pubmed.nchbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Beta-lonol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3421568#what-are-the-physicochemical-properties-
of-beta-ionol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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